5-Amino-7-phenylindane-4,6-dicarbonitrile

• Molecular Formula: C17H13N3
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 5-amino-7-phenyl-2,3-dihydro-1H-indene-4,6-dicarbonitrile
• InChI: InChI=1S/C17H13N3/c18-9-14-12-7-4-8-13(12)16(15(10-19)17(14)20)11-5-2-1-3-6-11/h1-3,5-6H,4,7-8,20H2
• InChI Key: MWKURIJCYZXACO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=C(C(=C2C#N)N)C#N)C3=CC=CC=C3

Description

5-Amino-7-phenylindane-4,6-dicarbonitrile is a useful research compound. Its molecular formula is C17H13N3 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 mol (84 g) of cyclopentanone, 1 mol (106 g) of benzaldehyde and 2 mols (132 g) of malonic acid dinitrile are dissolved in 1 1 of methanol and 60 ml of morpholine are added dropwise over a period of approx. 2 hours in such a way that the temperature of the reaction mixture does not exceed 45° C. The mixture is then stirred for a further 8 hours and the precipitate which forms during the reaction is filtered off. The filter residue is heated in 2 1 of ethanolic KOH for 10 minutes under reflux, the reaction mixture is poured out onto ice/water, the pH is adjusted to 2 with dilute sulphuric acid and the product is filtered off. 155 g of 6-amino-5,7-dicyano-4-phenyl-indane (60% of theory) are obtained, melting point 148°-149° C. (from benzene).